Cas no 573970-54-4 (Benzenemethanol, 4-(ethenylsulfonyl)-)
Benzenemethanol, 4-(ethenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-(ethenylsulfonyl)-
-
- Inchi: 1S/C9H10O3S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h2-6,10H,1,7H2
- InChI Key: KLNAUZJROAQFKD-UHFFFAOYSA-N
- SMILES: C1(CO)=CC=C(S(C=C)(=O)=O)C=C1
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 400.1±37.0 °C(Predicted)
- pka: 14.10±0.10(Predicted)
Benzenemethanol, 4-(ethenylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6226200-1.0g |
[4-(ethenesulfonyl)phenyl]methanol |
573970-54-4 | 1.0g |
$1577.0 | 2023-01-05 | ||
| Enamine | EN300-6226200-2.5g |
[4-(ethenesulfonyl)phenyl]methanol |
573970-54-4 | 2.5g |
$3269.0 | 2023-01-05 | ||
| Enamine | EN300-6226200-5.0g |
[4-(ethenesulfonyl)phenyl]methanol |
573970-54-4 | 5.0g |
$4140.0 | 2023-01-05 | ||
| Enamine | EN300-6226200-10.0g |
[4-(ethenesulfonyl)phenyl]methanol |
573970-54-4 | 10.0g |
$5206.0 | 2023-01-05 |
Benzenemethanol, 4-(ethenylsulfonyl)- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Benzenemethanol, 4-(ethenylsulfonyl)-
Benzenemethanol, 4-(ethenylsulfonyl)- (CAS No 573970-54-4): A Comprehensive Overview
Benzenemethanol, 4-(ethenylsulfonyl)-, also known by its CAS registry number 573970-54-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methanol group and an ethenylsulfonyl substituent. The ethenylsulfonyl group, represented as CH₂=CHSO₂, introduces interesting electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.
The synthesis of Benzenemethanol, 4-(ethenylsulfonyl)- typically involves multi-step reactions, often starting with the preparation of the benzene ring derivative followed by the introduction of the ethenylsulfonyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. Researchers have also explored the use of green chemistry principles to develop environmentally friendly synthesis pathways for this compound.
One of the most notable applications of Benzenemethanol, 4-(ethenylsulfonyl)- is in the field of polymer chemistry. The compound serves as a versatile monomer for the preparation of advanced polymers with tailored properties, such as high thermal stability and mechanical strength. For instance, studies have demonstrated that polymers derived from this compound exhibit excellent resistance to UV degradation, making them ideal for use in optical devices and electronic components.
In addition to its role in polymer synthesis, Benzenemethanol, 4-(ethenylsulfonyl)- has found applications in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has led to its use as a carrier in targeted drug delivery applications. Recent research has focused on optimizing the biocompatibility and controlled release properties of these delivery systems, enhancing their potential for clinical use.
The electronic properties of Benzenemethanol, 4-(ethenylsulfonyl)- make it a promising candidate for use in organic electronics. Its ability to act as an electron acceptor in organic photovoltaic devices has been extensively studied, with recent findings suggesting that incorporating this compound into device architectures can significantly improve power conversion efficiency.
From an environmental standpoint, Benzenemethanol, 4-(ethenylsulfonyl)- has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This characteristic aligns with global efforts to develop sustainable chemical processes and reduce pollution.
In terms of safety considerations, Benzenemethanol, 4-(ethenylsulfonyl)- exhibits low acute toxicity when handled according to standard laboratory protocols. However, prolonged exposure or improper handling may lead to skin or eye irritation. As such, it is recommended to follow appropriate safety guidelines when working with this compound.
Looking ahead, ongoing research into Benzenemethanol, 4-(ethenylsulfonyl)- is focused on expanding its application scope while addressing challenges related to scalability and cost-effectiveness. Collaborative efforts between academia and industry are expected to drive further innovations in this field.
573970-54-4 (Benzenemethanol, 4-(ethenylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)